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Compound of Interest

3-Fluoro-4-(trifluoromethyl)benzyl

Compound Name: ,
bromide

cat. No.: B1302110

An In-Depth Technical Guide to 3-Fluoro-4-(trifluoromethyl)benzyl bromide

CAS Number: 213203-65-7

This technical guide provides a comprehensive overview of 3-Fluoro-4-
(trifluoromethyl)benzyl bromide, a crucial building block in medicinal chemistry and materials
science. This document is intended for researchers, scientists, and professionals in drug
development, offering detailed information on its properties, synthesis, and applications.

Physicochemical Properties

3-Fluoro-4-(trifluoromethyl)benzyl bromide is a solid organic compound. Its key physical
and chemical properties are summarized in the table below for easy reference.
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Property Value References
CAS Number 213203-65-7 [1]

Molecular Formula C8H5BrF4 [1]

Molecular Weight 257.03 g/mol [1]

Melting Point 25-27 °C [1]

Density 1.64 g/mL [1]
Appearance Solid

MDL Number MFCD00236289 [1]

Safety and Handling

This compound is classified as corrosive and requires careful handling in a laboratory setting.

[1] Appropriate personal protective equipment (PPE), including gloves, protective clothing, and
eye/face protection, should be worn.[2] Work should be conducted in a well-ventilated area or

under a chemical fume hood.[2]

Hazard Information Details References
Signal Word Warning

Hazard Statements H302 (Harmful if swallowed)

Pictograms GHSO07

P264, P270, P301 + P312,

Precautionary Statements
P501

Store locked up in a well-
Storage ventilated place. Keep [2]

container tightly closed.

Role in Drug Discovery and Development
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The strategic incorporation of fluorine atoms and trifluoromethyl (CF3) groups into organic
molecules is a cornerstone of modern medicinal chemistry.[3] These modifications can
significantly enhance a compound's pharmacological profile.

The trifluoromethyl group, in particular, is known to improve:
 Lipophilicity: This can enhance a drug's ability to cross cell membranes.[4][5]

o Metabolic Stability: The C-F bond is very strong, making the CF3 group resistant to
metabolic degradation, which can increase the drug's half-life.[4][5]

e Receptor Binding Affinity: The electron-withdrawing nature of the CF3 group can alter the
electronic properties of a molecule, leading to stronger interactions with biological targets.[4]

[5]

3-Fluoro-4-(trifluoromethyl)benzyl bromide serves as a key intermediate, allowing for the
precise introduction of both a fluorine atom and a trifluoromethyl group into a target molecule.
[4] This makes it a valuable reagent in the synthesis of novel therapeutic agents.[4]
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Drug Discovery Workflow
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Diagram 1: Role in Drug Discovery Workflow

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 3-Fluoro-4-
(trifluoromethyl)benzyl bromide are not readily available in the provided search results, a
general synthetic approach for similar compounds involves the bromination of the
corresponding toluene derivative. A plausible synthetic pathway is outlined below.

General Synthesis of Benzyl Bromides:
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A common method for producing benzyl bromides is through the free-radical bromination of a
toluene derivative using a brominating agent like N-bromosuccinimide (NBS) in the presence of
a radical initiator such as benzoyl peroxide or AIBN. The reaction is typically carried out in a
non-polar solvent like carbon tetrachloride and may be initiated by light.

A patent for a related compound, 3-fluoro-4-trifluoromethyl benzonitrile, describes a multi-step
synthesis starting from ortho-fluoro benzotrifluoride, involving nitration, reduction, bromination,
and diazotization amine-removing reactions.[6] This highlights the complex, multi-step nature
often required for the synthesis of such specifically substituted aromatic compounds.

General Synthetic Pathway

N-Bromosuccinimide (NBS)
Radical Initiator (e.g., AIBN)

Solvent (e.g., CCl4) ———___
iy Free Radical
Bromination

3-Fluoro-4-(trifluoromethyl)toluene
(Precursor)

3-Fluoro-4-(trifluoromethyl)benzyl bromide

Click to download full resolution via product page

Diagram 2: Plausible Synthetic Route

Applications

Beyond its role in pharmaceuticals, fluorinated organic compounds like this are also utilized in
the agrochemical industry and in the development of advanced materials.[4] In agrochemicals,
fluorination can lead to increased potency and persistence of pesticides and herbicides.[4] In
materials science, the unique electronic properties conferred by the trifluoromethyl group make
it a valuable component in the design of novel polymers and other high-performance materials.

[5]
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Key Properties and Applications
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Diagram 3: Properties and Applications Relationship

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1302110#3-fluoro-4-trifluoromethyl-benzyl-bromide-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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